Cas no 196616-42-9 (1H-Indole-4,5-dione,3,7-dimethyl-)
196616-42-9 structure
Product Name:1H-Indole-4,5-dione,3,7-dimethyl-
CAS No:196616-42-9
MF:C10H9NO2
MW:175.183962583542
CID:116983
PubChem ID:10678837
Update Time:2025-04-18
1H-Indole-4,5-dione,3,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-4,5-dione,3,7-dimethyl-
- 1H-Indole-4,5-dione,3,7-dimethyl-(9CI)
- 3,7-dimethyl-1H-indole-4,5-dione
- 196616-42-9
-
- Inchi: 1S/C10H9NO2/c1-5-3-7(12)10(13)8-6(2)4-11-9(5)8/h3-4,11H,1-2H3
- InChI Key: YDLMKLFPMZHIKO-UHFFFAOYSA-N
- SMILES: O=C1C(C=C(C)C2=C1C(C)=CN2)=O
Computed Properties
- Exact Mass: 175.06337
- Monoisotopic Mass: 175.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 49.9Ų
Experimental Properties
- PSA: 49.93
1H-Indole-4,5-dione,3,7-dimethyl- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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